2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone
Overview
Description
2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone, also known as salicylaldehyde isonicotinoyl hydrazone (SIH), is a hydrazone derivative that has been widely studied for its potential therapeutic applications. The compound is a Schiff base that is formed by reacting isonicotinic acid hydrazide with 2-methoxybenzaldehyde. The compound has been found to possess various biological activities, including antioxidant, anti-inflammatory, and antitumor properties.
Mechanism of Action
The mechanism of action of 2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone is not fully understood. However, it is believed to exert its biological effects through various mechanisms, including the inhibition of reactive oxygen species (ROS) production, the modulation of cellular signaling pathways, and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone has been found to possess various biochemical and physiological effects. The compound has been shown to possess antioxidant activity, which may help protect against oxidative stress-induced damage. It has also been found to possess anti-inflammatory activity, which may help reduce inflammation and associated tissue damage. Additionally, the compound has been shown to have antitumor activity, making it a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone in lab experiments is its wide range of biological activities, which make it a versatile compound for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone. One area of interest is the compound's potential use as a neuroprotective agent for the treatment of neurodegenerative diseases. Another area of interest is the compound's potential use in cancer treatment, particularly in combination with other anticancer agents. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify any potential side effects or toxicity issues.
Synthesis Methods
The synthesis of 2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone involves the reaction of isonicotinic acid hydrazide with 2-methoxybenzaldehyde in the presence of a catalyst. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization.
Scientific Research Applications
2-methoxybenzaldehyde (2-methoxybenzylidene)hydrazone has been extensively studied for its potential therapeutic applications. The compound has been found to possess antioxidant, anti-inflammatory, and antitumor properties. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(E)-1-(2-methoxyphenyl)-N-[(E)-(2-methoxyphenyl)methylideneamino]methanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-19-15-9-5-3-7-13(15)11-17-18-12-14-8-4-6-10-16(14)20-2/h3-12H,1-2H3/b17-11+,18-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFZBMHONPSOTMH-JYFOCSDGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=NN=CC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=N/N=C/C2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17745-81-2 |
Source
|
| Record name | 2-METHOXYBENZALDEHYDE AZINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-[(4-methyl-1-piperazinyl)(phenyl)methylene]benzenesulfonamide](/img/structure/B5867492.png)
![4-benzyl-1-[(3-methyl-1-benzofuran-2-yl)carbonyl]piperidine](/img/structure/B5867517.png)
![benzaldehyde (1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazone](/img/structure/B5867531.png)
![6,6-dimethyl-3-phenyl-5,6-dihydro[1,3]thiazolo[2,3-c][1,2,4]triazole](/img/structure/B5867536.png)
![1-{[(4-methoxyphenyl)sulfonyl]amino}cyclohexanecarboxylic acid](/img/structure/B5867540.png)
![5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide](/img/structure/B5867553.png)
